Cas no 168152-92-9 ([1,2,4]Triazolo[1,5-a]pyrimidine,7-propyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-)

[1,2,4]Triazolo[1,5-a]pyrimidine,7-propyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- structure
168152-92-9 structure
Product Name:[1,2,4]Triazolo[1,5-a]pyrimidine,7-propyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
CAS No:168152-92-9
MF:C22H20N8
MW:396.44780254364
CID:207187
PubChem ID:3074929
Update Time:2025-04-19

[1,2,4]Triazolo[1,5-a]pyrimidine,7-propyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[1,5-a]pyrimidine,7-propyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
    • [1,2,4]Triazolo[1,5-a]pyrimidine,7-propyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl...
    • 7-propyl-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-[1,2,4]triazolo[1,5-a]pyrimidine
    • 7-Propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-s-triazolo(1,5-a)pyrimidine
    • 7-propyl-6-{[2'-(2H-tetrazol-5-yl)biphenyl-4-yl]methyl}[1,2,4]triazolo[1,5-a]pyrimidine
    • 2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9-tetr azabicyclo[4.3.0]nona-2,4,6,8-tetraene
    • DTXSID90168527
    • (1,2,4)Triazolo(1,5-a)pyrimidine, 7-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-
    • SCHEMBL9247495
    • 2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9-tetr azabicyclo[4.3.0]nona-2,4,6,8
    • 168152-92-9
    • Inchi: 1S/C22H20N8/c1-2-5-20-17(13-23-22-24-14-25-30(20)22)12-15-8-10-16(11-9-15)18-6-3-4-7-19(18)21-26-28-29-27-21/h3-4,6-11,13-14H,2,5,12H2,1H3,(H,26,27,28,29)
    • InChI Key: QIYANAFDPZHKKM-UHFFFAOYSA-N
    • SMILES: N12C(=NC=N1)N=CC(CC1C=CC(C3=CC=CC=C3C3N=NNN=3)=CC=1)=C2CCC

Computed Properties

  • Exact Mass: 396.1814
  • Monoisotopic Mass: 396.18109267g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 97.5Ų

Experimental Properties

  • PSA: 97.54
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